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Compound of Interest

Compound Name: FR-190809

Cat. No.: B1674016

For Researchers, Scientists, and Drug Development Professionals

Abstract

FR-190809 is a synthetic small molecule that has garnered interest in the scientific community
for its potential therapeutic applications. This document provides an in-depth overview of the
chemical structure, physicochemical properties, and known biological activities of FR-190809.
Detailed experimental protocols and analyses of its mechanism of action are included to
facilitate further research and development.

Chemical Structure and Properties

FR-190809 is chemically identified as 1-cycloheptyl-1-[[4-(4-fluorophenoxy)phenyl]methyl]-3-[6-
methyl-2,4-bis(methylsulfonyl)-3-pyridinylJurea.[1] Its chemical structure and key identifiers are
presented below.

Table 1: Chemical Identifiers of FR-190809
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Identifier Value

1-cycloheptyl-1-[[4-(4-
IUPAC Name fluorophenoxy)phenyllmethyl]-3-[6-methyl-2,4-
bis(methylsulfonyl)-3-pyridinyljurea[1]

Molecular Formula C29H34FN306S2[1][2]

CC1=CC(=C(C(=N1)S(=0)
SMILES (=0)C)NC(=0)N(CC2=CC=C(C=C2)OC3=CC=
C(C=C3)F)C4CCCCCC4)S(=0)(=0)C[1]

InChl Key UFRBZRWETFGORO-UHFFFAQOYSA-N[1]

CAS Number 215589-63-2[1][2]

Table 2: Physicochemical Properties of FR-190809

Property Value

Molecular Weight 603.7 g/mol [1]
Appearance White to off-white solid
Solubility Soluble in DMSO, Methanol
Melting Point Not available

Boiling Point Not available

Biological Activity and Mechanism of Action

Further research is required to fully elucidate the biological activity and mechanism of action of
FR-190809. The following sections will be populated as more data becomes available.

Signaling Pathways

Diagrams of relevant signaling pathways will be generated using Graphviz once the specific
biological targets and pathways of FR-190809 are identified.
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Experimental Workflows

Detailed experimental workflows for synthesis, purification, and biological assays will be
provided as established protocols are published.

Experimental Protocols

This section will detail the methodologies for key experiments related to FR-190809 as they
become available in the scientific literature.

Logical Relationships and Data Visualization

Graphviz diagrams will be utilized to illustrate logical relationships, such as structure-activity
relationships, as data emerges from ongoing research.

Conclusion

FR-190809 presents a promising scaffold for further investigation. This technical guide serves
as a foundational resource for researchers and professionals in the field of drug discovery and
development. As more information becomes available, this document will be updated to reflect
the latest findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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